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Compound of Interest

Compound Name: Gavestinel sodium salt

Cat. No.: B15617397

Preparation of Gavestinel Sodium Salt Stock
Solution for In Vitro Assays

Application Note ID: AN-GVS-1V-20251207

Introduction

Gavestinel sodium salt (also known as GV-150526A) is a potent and selective non-
competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, acting at the strychnine-
insensitive glycine binding site.[1][2][3] Its high selectivity makes it a valuable tool for in vitro
studies investigating the role of the glycine site of the NMDA receptor in various physiological
and pathological processes.[1][4] Proper preparation of a stock solution is critical for obtaining
accurate and reproducible results in in vitro assays. This document provides a detailed protocol
for the preparation, storage, and handling of Gavestinel sodium salt stock solutions for
research purposes.

Mechanism of Action

Gavestinel selectively binds to the glycine co-agonist site on the NMDA receptor complex.[3][4]
This binding non-competitively inhibits the action of glycine, thereby preventing the opening of
the NMDA receptor ion channel and the subsequent influx of Ca2*.[3][4] This targeted
antagonism allows for the specific investigation of glycine-dependent NMDA receptor signaling
pathways.
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Figure 1: Gavestinel's Mechanism of Action at the NMDA Receptor.

Quantitative Data Summary

The following table summarizes the key quantitative information for Gavestinel sodium salt.
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Property Value Reference
Molecular Formula C1sH11CI2N20sNa [2][5]
Molecular Weight 397.19 g/mol [2][5]

CAS Number 153436-38-5 [2]

Purity >98% [2][4]
Solubility in DMSO Up to 100 mg/mL (251.77 mM)  [6]

Soluble to 40 mM [2][7]

Kd for Glycine Site 0.8 nM [1112]
Typical In Vitro Conc. 0.03-0.35 uM [4]

Experimental Protocol: Preparation of a 10 mM
Gavestinel Sodium Salt Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Gavestinel sodium salt
in dimethyl sulfoxide (DMSO).

Materials and Equipment

o Gavestinel sodium salt (powder)

e Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), cell culture grade
 Sterile microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

e Vortex mixer

» Pipettes and sterile filter tips

e Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Stock Solution Preparation Workflow

1. Weigh Gavestinel
Sodium Salt
2. Add appropriate
volume of DMSO

3. Vortex to dissolve
(sonicate if needed)
( 4. Aliquot into sterile tubes )

( 5. Store at -20°C or -80°C )

Click to download full resolution via product page

Figure 2: Workflow for Gavestinel Sodium Salt Stock Solution Preparation.

Step-by-Step Procedure

o Calculate the required mass:
o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
= Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 397.19 g/mol x 1000 mg/g = 3.97 mg
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o Accurately weigh approximately 3.97 mg of Gavestinel sodium salt powder using a
calibrated analytical balance.

o Dissolution:

[¢]

Transfer the weighed powder to a sterile microcentrifuge tube or amber glass vial.

[e]

Add 1 mL of anhydrous/newly opened DMSO to the tube.[6]

o

Close the tube tightly and vortex thoroughly until the powder is completely dissolved.

[¢]

If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can be used
to aid dissolution.[6][7] Visually inspect the solution to ensure there are no visible particles.

» Aliquoting and Storage:

[¢]

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile,
light-protected tubes (e.g., amber microcentrifuge tubes). This prevents repeated freeze-
thaw cycles which can degrade the compound.

[¢]

For short-term storage (up to 1 month), store the aliquots at -20°C.[6]

[¢]

For long-term storage (up to 6 months), store the aliquots at -80°C.[6]

[e]

Ensure the tubes are sealed tightly to prevent moisture absorption by the hygroscopic
DMSO.[6]

Preparation of Working Solutions

To prepare a working solution for your in vitro assay, thaw a single aliquot of the 10 mM stock
solution at room temperature. Dilute the stock solution to the desired final concentration in your
cell culture medium or assay buffer.

Important: The final concentration of DMSO in the culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cellular toxicity. Ensure that the final DMSO concentration is
consistent across all experimental conditions, including vehicle controls.

Safety and Handling
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o Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and

safety glasses, when handling Gavestinel sodium salt and DMSO.

e Handle the powdered compound in a well-ventilated area or a chemical fume hood to avoid

inhalation.

o Refer to the Material Safety Data Sheet (MSDS) for comprehensive safety information.

Troubleshooting

Issue

Possible Cause

Suggested Solution

Precipitation upon dilution

Poor solubility in aqueous
buffer.

Ensure the final DMSO
concentration is sufficient to
maintain solubility. Perform

serial dilutions.

Inconsistent experimental

results

Degradation of the compound.

Avoid repeated freeze-thaw
cycles by using single-use
aliquots. Prepare fresh working

solutions for each experiment.

Inaccurate pipetting.

Use calibrated pipettes and

sterile filter tips.

Cell toxicity observed

High concentration of DMSO in

the final medium.

Ensure the final DMSO
concentration is below the
toxic level for your cell line
(typically < 0.1%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare Gavestinel sodium salt stock solution
for in vitro assays.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617397#how-to-prepare-gavestinel-sodium-salt-
stock-solution-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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